Cas no 2228536-31-8 (2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide)

• Product Name: 2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide
• CAS No: 2228536-31-8
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 6407195
• PubChem ID: 165968354
• Update Time: 2025-05-21

2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide
• 2228536-31-8
• EN300-2005623

• Inchi： 1S/C9H18N2/c1-8(2)6(5-7(10)11)9(8,3)4/h6H,5H2,1-4H3,(H3,10,11)
• InChI Key： BVKJXQWHHBKYJT-UHFFFAOYSA-N
• SMILES： NC(CC1C(C)(C)C1(C)C)=N

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide

Introduction to Compound with CAS No. 2228536-31-8 and Product Name: 2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide

The compound with the CAS number 2228536-31-8 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, 2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide, provides a detailed structural insight into its molecular composition, highlighting its unique structural features that make it a subject of interest for various scientific applications.

This compound belongs to a class of molecules that exhibit intriguing chemical properties due to the presence of a tetramethylcyclopropyl group, which is known for its stability and resistance to metabolic degradation. This characteristic makes it particularly valuable in the design of drug candidates that require prolonged biological activity. The ethanimidamide moiety further contributes to the compound's reactivity and potential interactions with biological targets.

Recent advancements in medicinal chemistry have demonstrated the utility of such structural motifs in the development of novel therapeutic agents. The tetramethylcyclopropyl group, in particular, has been explored for its ability to enhance the binding affinity and selectivity of small molecule inhibitors towards specific enzymes and receptors. This has opened up new avenues for the treatment of various diseases, including those that are resistant to conventional therapies.

One of the most compelling aspects of this compound is its potential application in the field of oncology. Studies have shown that molecules containing a similar structural framework can interact with key signaling pathways involved in cancer cell proliferation and survival. The stability provided by the tetramethylcyclopropyl group ensures that the compound remains active within the biological system, thereby increasing its therapeutic efficacy.

In addition to oncology, research has also explored the use of this compound in neurodegenerative diseases. The ability of 2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide to cross the blood-brain barrier has been particularly promising. This property is crucial for developing treatments that target neurological disorders, where drug delivery remains a significant challenge. Preliminary studies have indicated that this compound can modulate neurotransmitter activity, potentially offering a new therapeutic approach for conditions such as Alzheimer's and Parkinson's disease.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern chemical synthesis. The introduction of the tetramethylcyclopropyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to achieve this goal, showcasing the intersection of organic chemistry and materials science.

From a computational chemistry perspective, the molecular structure of 2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic properties and potential interactions with biological targets. These computational studies have not only aided in understanding the compound's behavior but also guided experimental design for further optimization.

The pharmacokinetic properties of this compound are another area of active research. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical potential. Preliminary pharmacokinetic studies have indicated that 2228536-31-8 exhibits favorable properties in terms of bioavailability and metabolic stability. This makes it an attractive candidate for further development into a drug candidate.

In conclusion, the compound with CAS number 2228536-31-8, known by its product name 2-(2,2,3,3-tetramethylcyclopropyl)ethanimidamide, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for research in various therapeutic areas. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.